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Compound of Interest

Compound Name:
4-Propargylthiomorpholine 1,1-

Dioxide

Cat. No.: B083274 Get Quote

Technical Guide: 4-Propargylthiomorpholine 1,1-
Dioxide
CAS Number: 10442-03-2

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of 4-Propargylthiomorpholine 1,1-
Dioxide, a versatile heterocyclic compound. The document details its chemical and physical

properties, its role as a synthetic building block, and its applications in medicinal chemistry and

materials science. Experimental protocols for its use in synthesis are also provided.

Physicochemical Properties
4-Propargylthiomorpholine 1,1-Dioxide is a white to off-white crystalline powder.[1][2] Its key

physical and chemical properties are summarized in the table below.
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Property Value References

CAS Number 10442-03-2 [1][2][3][4]

Molecular Formula C₇H₁₁NO₂S [1][2][3][4]

Molecular Weight 173.23 g/mol [1][2][3][4]

Melting Point 114 - 118 °C [1]

Purity ≥97% to >98.0% (GC) [1][3]

Appearance
White to almost white

crystalline powder
[1]

SMILES C#CCN1CCS(=O)(=O)CC1 [3]

InChI
1S/C7H11NO2S/c1-2-3-8-4-6-

11(9,10)7-5-8/h1H,3-7H2
[5]

Storage Conditions Room Temperature or 4°C [1][3]

Synthesis
While specific, detailed experimental protocols for the synthesis of 4-
Propargylthiomorpholine 1,1-Dioxide are not readily available in the reviewed literature, the

compound is logically synthesized via the N-alkylation of thiomorpholine 1,1-dioxide with a

suitable propargylating agent, such as propargyl bromide. This is a common and well-

established method for the propargylation of secondary amines.
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Reactants Reaction Conditions

Thiomorpholine 1,1-Dioxide

N-Alkylation

Propargyl Bromide Base (e.g., K₂CO₃, Et₃N) Solvent (e.g., ACN, DMF)

4-Propargylthiomorpholine
1,1-Dioxide Salt Byproduct (e.g., KBr)

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of 4-Propargylthiomorpholine 1,1-Dioxide.

Applications & Experimental Protocols
4-Propargylthiomorpholine 1,1-Dioxide is primarily utilized as a synthetic intermediate. The

terminal alkyne group is particularly amenable to copper-catalyzed azide-alkyne cycloaddition

(CuAAC), a type of "click chemistry." This reactivity allows for its conjugation to various

molecules and materials.

Synthesis of Cyclotriphosphazene Derivatives with
Anticancer Activity
This compound has been used as a building block in the synthesis of novel

cyclotriphosphazene derivatives with potential as anticancer agents. The thiomorpholine 1,1-

dioxide moiety is introduced via a click reaction.

Experimental Protocol:

A study on new cyclotriphosphazene drug candidates describes the following procedure: To a

solution of the starting azide-functionalized cyclotriphosphazene, 4-Propargylthiomorpholine-

1,1-dioxide (1.0 equivalent), CuI (1.2 equivalents), and diisopropylethylamine (DIPEA) (1.2

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b083274?utm_src=pdf-body-img
https://www.benchchem.com/product/b083274?utm_src=pdf-body
https://www.benchchem.com/product/b083274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


equivalents) are added. The resulting mixture is stirred at ambient temperature for 5 days and

the reaction progress is monitored by TLC. Upon completion, the mixture is filtered to remove

insoluble impurities. The solvent is then evaporated, and the crude product is dissolved in

dichloromethane (CH₂Cl₂) for further purification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare solution of
Azide-functionalized
Cyclotriphosphazene

Add:
- 4-Propargylthiomorpholine 1,1-Dioxide

- CuI
- DIPEA

Stir at room temperature
for 5 days

Monitor reaction
by TLC

Filter to remove
insoluble impurities

Reaction complete

Evaporate solvent

Dissolve crude product
in CH₂Cl₂

Purify product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of a cyclotriphosphazene derivative.
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Development of Immune-Modulatory Biomaterials
4-Propargylthiomorpholine 1,1-Dioxide is used to modify alginate hydrogels to create

materials that reduce the foreign body response, a critical challenge in the field of implantable

medical devices and cell encapsulation therapies.

Experimental Protocol:

In the synthesis of a triazole-thiomorpholine dioxide (TMTD) modified alginate, 4-
Propargylthiomorpholine 1,1-Dioxide is a key reactant. In a typical procedure, it is dissolved

in a methanol:water mixture. To this solution, Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine

(TBTA), triethylamine, and copper(I) iodide are added. The mixture is purged with argon and

cooled. An azido-functionalized amine is then added, and the reaction is stirred at room

temperature before being heated to 55°C overnight. The resulting small molecule is then

conjugated to the alginate backbone.
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Caption: Workflow for the synthesis of an immune-modulatory alginate modifier.

Other Applications
Pan-KRAS Inhibitors: The compound is listed as a reactant in the synthesis of intermediates

for pan-KRAS inhibitors, which are of interest for cancer therapy.
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Semiconducting Polymers: It has been used to modify the side chains of semiconducting

polymers to improve their immune compatibility for bioelectronics applications.[6]

Biological Activity and Signaling Pathways
There is currently no available literature detailing the intrinsic biological activity or the direct

effects on signaling pathways of 4-Propargylthiomorpholine 1,1-Dioxide itself. Its utility in the

life sciences is as a synthetic handle to incorporate the thiomorpholine 1,1-dioxide moiety into

larger, more complex molecules. The biological effects observed are therefore attributed to the

final derivative compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Propargylthiomorpholine 1,1-Dioxide CAS number
10442-03-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083274#4-propargylthiomorpholine-1-1-dioxide-cas-
number-10442-03-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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